5'MealloAZT
Overview
Description
5’MealloAZT is a synthetic compound that has garnered significant interest in various scientific fields due to its unique chemical properties and potential applications. This compound is a derivative of azidothymidine (AZT), a well-known antiretroviral medication used to treat HIV/AIDS. The modification at the 5’ position with a metal-containing group (Meallo) enhances its chemical reactivity and potential biological activity.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5’MealloAZT typically involves the following steps:
Starting Material: The synthesis begins with azidothymidine (AZT).
Metalation: The 5’ hydroxyl group of AZT is first protected using a suitable protecting group such as a silyl ether.
Introduction of Metal Group: The protected AZT is then reacted with a metal-containing reagent, such as a metal halide (e.g., MealloCl), under anhydrous conditions to introduce the metal group at the 5’ position.
Deprotection: The protecting group is removed to yield 5’MealloAZT.
Industrial Production Methods
Industrial production of 5’MealloAZT follows similar synthetic routes but on a larger scale. The process involves:
Bulk Synthesis of AZT: Large-scale synthesis of the starting material, AZT.
Batch Processing: Metalation and deprotection steps are carried out in batch reactors with careful control of reaction conditions to ensure high yield and purity.
Purification: The final product is purified using techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
5’MealloAZT undergoes various chemical reactions, including
Properties
CAS No. |
134018-71-6 |
|---|---|
Molecular Formula |
C11H15N5O4 |
Molecular Weight |
281.27 g/mol |
IUPAC Name |
1-[(2R,4S)-4-azido-5-[(1R)-1-hydroxyethyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione |
InChI |
InChI=1S/C11H15N5O4/c1-5-4-16(11(19)13-10(5)18)8-3-7(14-15-12)9(20-8)6(2)17/h4,6-9,17H,3H2,1-2H3,(H,13,18,19)/t6-,7+,8-,9?/m1/s1 |
InChI Key |
LDOLZPLGBOMIJY-OBCZXFEGSA-N |
Isomeric SMILES |
CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H](C(O2)[C@@H](C)O)N=[N+]=[N-] |
Canonical SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)C(C)O)N=[N+]=[N-] |
Origin of Product |
United States |
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![2-[[2,2-dimethyl-4-[3-(trifluoromethyl)phenyl]-3,4-dihydrochromen-7-yl]oxy]-N,N-dimethylethanamine](/img/structure/B12802012.png)
